Cas no 65389-77-7 (N-(2-Aminoethyl)-2-chlorobenzamide)

• Product Name: N-(2-Aminoethyl)-2-chlorobenzamide
• CAS No: 65389-77-7
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD04371105
• CID: 1086930
• PubChem ID: 13028010
• Update Time: 2025-06-23

N-(2-Aminoethyl)-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-2-chlorobenzamide
• N-(2-aminoethyl)-2-chlorobenzamide(SALTDATA: FREE)
• AG-G-46108
• AGN-PC-00KJ3J
• Ambcb9071983
• CHEMBL130138
• CTK5C2639
• SureCN4706604
• AKOS000143565
• 65389-77-7
• EN300-29399
• BS-38310
• N-(2-Aminoethyl)-2-chlorobenzamide, AldrichCPR
• A1-47889
• DTXSID40515623
• CS-0286791
• DB-188296
• SCHEMBL4706604

• MDL： MFCD04371105
• Inchi： 1S/C9H11ClN2O/c10-8-4-2-1-3-7(8)9(13)12-6-5-11/h1-4H,5-6,11H2,(H,12,13)
• InChI Key： RUVWGQHNZCDFBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCCN)=O

Computed Properties

• Exact Mass: 198.05600
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.11970

Additional information on N-(2-Aminoethyl)-2-chlorobenzamide

N-(2-Aminoethyl)-2-chlorobenzamide (CAS No. 65389-77-7): A Comprehensive Overview

N-(2-Aminoethyl)-2-chlorobenzamide, identified by the CAS registry number 65389-77-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an aminoethyl group with a chlorobenzamide moiety. The molecule's structure allows for a wide range of applications, particularly in drug development and as an intermediate in organic synthesis.

The chemical structure of N-(2-Aminoethyl)-2-chlorobenzamide comprises a benzene ring substituted with a chlorine atom at the ortho position. Attached to this ring is an amide group, which is further connected to an aminoethyl chain. This configuration imparts the compound with both hydrophilic and hydrophobic properties, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of N-(2-Aminoethyl)-2-chlorobenzamide as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel antibiotics and anticancer agents. The amino group in the molecule serves as a reactive site for further functionalization, enabling the creation of complex molecular architectures with tailored biological activities.

In terms of synthesis, N-(2-Aminoethyl)-2-chlorobenzamide can be prepared through several routes. One common method involves the reaction of 2-chlorobenzoic acid with an appropriate amine derivative under suitable conditions. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product. Recent advancements in catalytic methods have improved the efficiency of this synthesis process, making it more accessible for large-scale production.

The applications of N-(2-Aminoethyl)-2-chlorobenzamide extend beyond pharmaceuticals. It has been employed as a building block in the construction of advanced materials, such as polymeric networks and nanoparticles. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it valuable in these contexts.

From a pharmacological perspective, N-(2-Aminoethyl)-2-chlorobenzamide has shown promise as a modulator of enzyme activity. Studies have demonstrated its potential to inhibit key enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention. Additionally, its role as a ligand in drug delivery systems has been explored, highlighting its utility in targeted therapies.

The latest research on N-(2-Aminoethyl)-2-chlorobenzamide has also focused on its environmental impact and biodegradability. Understanding its behavior in different ecosystems is crucial for assessing its safety and sustainability as a chemical intermediate.

In conclusion, N-(2-Aminoethyl)-2-chlorobenzamide (CAS No. 65389-77-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and reactivity make it an invaluable tool for researchers aiming to design innovative solutions in medicine, materials science, and beyond.